Cas no 312591-21-2 (2-(2,1,3-benzothiadiazole-4-sulfonamido)acetic acid)

• Product Name: 2-(2,1,3-benzothiadiazole-4-sulfonamido)acetic acid
• CAS No: 312591-21-2
• MF: C₈H₇N₃O₄S₂
• MW: 273.288878679276
• MDL: MFCD00552910
• CID: 3065200
• PubChem ID: 1238057
• Update Time: 2025-04-21

2-(2,1,3-benzothiadiazole-4-sulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• (Benzo[1,2,5]thiadiazole-4-sulfonylamino)-acetic acid
• 2-(2,1,3-benzothiadiazole-4-sulfonamido)acetic acid
• N-(2,1,3-Benzothiadiazol-4-ylsulfonyl)glycine
• LS-02308
• BRD-K20566663-001-01-7
• STK501119
• AT26586
• Oprea1_282850
• C8H7N3O4S2
• HMS587O06
• SR-01000390831
• CHEMBL1410539
• EN300-11042
• AG-205/08625012
• EN300-7368719
• SCHEMBL19334313
• AB00733983-01
• Oprea1_714350
• HMS2416F10
• Z1983644580
• 2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)acetic acid
• AKOS000117377
• MLS000523266
• CBKinase1_012631
• SMR000123244
• 312591-21-2
• 4-{[(1-carboxymethyl)amino]sulfonyl}-2,1,3-benzothiadiazol
• ChemDiv1_000314
• MFCD00552910
• DA-65749
• F0346-3156
• SR-01000390831-1
• ALBB-006513
• CS-0072817
• 2-(Benzo[c][1,2,5]thiadiazole-4-sulfonamido)aceticacid
• HY-W028793
• CCG-200869
• CBDivE_006187
• 2-(2,1,3-benzothiadiazol-4-ylsulfonylamino)acetic acid
• CBKinase1_000231
• 2-(Benzo[c][1,2,5]thiadiazole-4-sulfonamido)acetic acid
• AKOS000265551
• [(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]acetic acid

• MDL： MFCD00552910
• Inchi： 1S/C8H7N3O4S2/c12-7(13)4-9-17(14,15)6-3-1-2-5-8(6)11-16-10-5/h1-3,9H,4H2,(H,12,13)
• InChI Key： PCCKBSAJRWIUCS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 272.988
• Monoisotopic Mass: 272.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 146Ų

2-(2,1,3-benzothiadiazole-4-sulfonamido)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT